Cas no 210-80-0 (Benzo[1,2-b:4,3-b']dithiophene)
210-80-0 structure
Product Name:Benzo[1,2-b:4,3-b']dithiophene
CAS No:210-80-0
MF:C10H6S2
MW:190.284639835358
CID:2655460
Update Time:2023-08-06
Benzo[1,2-b:4,3-b']dithiophene Chemical and Physical Properties
Names and Identifiers
-
- Benzo[1,2-b:4,3-b']dithiophene
- Benzodithiophene
- CRUIOQJBPNKOJG-UHFFFAOYSA-N
- Benzo[1,2--b:4,3--b']-dithiophen
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- Inchi: 1S/C10H6S2/c1-2-10-8(4-6-12-10)7-3-5-11-9(1)7/h1-6H
- InChI Key: CRUIOQJBPNKOJG-UHFFFAOYSA-N
- SMILES: S1C=CC2=C1C=CC1=C2C=CS1
Computed Properties
- Exact Mass: 189.991
- Monoisotopic Mass: 189.991
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 56.5
Benzo[1,2-b:4,3-b']dithiophene Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
210-80-0 (Benzo[1,2-b:4,3-b']dithiophene) Related Products
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